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Compound of Interest

Vinyltriphenylphosphonium
Compound Name:
bromide

Cat. No.: B044479

Technical Support Center:
Vinyltriphenylphosphonium Bromide

This guide provides essential safety information, handling instructions, and troubleshooting
advice for researchers, scientists, and drug development professionals working with
hygroscopic vinyltriphenylphosphonium bromide.

Frequently Asked Questions (FAQSs)
Q1: What is vinyltriphenylphosphonium bromide and why is it hygroscopic?

Al: Vinyltriphenylphosphonium bromide (CAS No: 5044-52-0), also known as Schweizer's
Reagent, is a phosphonium salt commonly used in organic synthesis, particularly for C-C bond
formation.[1] Its hygroscopic nature means it readily absorbs moisture from the atmosphere.[2]
[3] This can affect its physical state and reactivity.

Q2: What are the primary hazards associated with this compound?

A2: Vinyltriphenylphosphonium bromide is classified as a hazardous substance. The
primary hazards include:
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Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.[2]

It has been reported to induce sneezing and allergic reactions, so contact should be avoided.

[4]
Q3: What personal protective equipment (PPE) is required for handling this chemical?

A3: When handling vinyltriphenylphosphonium bromide, especially in its powder form, the
following PPE is mandatory:

o Eye/Face Protection: Chemical safety goggles or glasses that meet OSHA's eye and face
protection regulations (29 CFR 1910.133) or European Standard EN166.[3] A face shield
may be appropriate for larger quantities or when splashing is possible.[5][6]

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[2] Gloves should be
inspected before use and removed carefully to avoid skin contamination.[2]

o Body Protection: A long-sleeved lab coat or protective clothing to prevent skin exposure.[2][3]

o Respiratory Protection: For handling the solid compound, a NIOSH-approved N95 respirator
or equivalent is recommended to prevent inhalation of airborne particles. All handling of the
powder should be done in a chemical fume hood or a well-ventilated area.[7][8]

Q4: What are the proper storage conditions for vinyltriphenylphosphonium bromide?

A4: To maintain its integrity, the compound must be stored in a tightly closed container in a dry,
cool, and well-ventilated place.[2][7][8] It is hygroscopic and sensitive to moisture.[3][8] Storing
it under an inert atmosphere is also recommended.[7]

Q5: What substances are incompatible with vinyltriphenylphosphonium bromide?

A5: This compound should not be stored or mixed with strong oxidizing agents or strong acids.

[71L8]
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Q6: How should I dispose of waste vinyltriphenylphosphonium bromide and its containers?

A6: All waste material is classified as hazardous and must be disposed of in accordance with
local, state, and federal regulations.[2] Dispose of the chemical and any contaminated
materials through a licensed disposal company.[8] Do not empty into drains.[2][8] Empty
containers should be rinsed thoroughly, with the first rinse collected as hazardous waste,
before being discarded.[9]

Troubleshooting Guide

Q1: The vinyltriphenylphosphonium bromide powder in my container has become clumpy
and hard. Can | still use it?

Al: Clumping is a clear sign of moisture absorption due to its hygroscopic nature. This can
impact the reagent's reactivity and stoichiometry in your experiments. While it may still be
usable for some applications, its effectiveness could be compromised. For best results, it is
recommended to use a fresh, unopened container of the reagent. To prevent this, always
ensure the container is tightly sealed immediately after use and stored in a desiccator or dry
box if possible.

Q2: | observe a color change in the reagent. What does this indicate?

A2: Vinyltriphenylphosphonium bromide is typically a white to beige crystalline powder.[1] A
significant color change may indicate degradation or contamination, possibly from improper
storage or exposure to incompatible substances. Using degraded reagent can lead to failed
reactions or unexpected side products. It is safest to dispose of the discolored reagent as
hazardous waste.[2]

Q3: | accidentally spilled a small amount of the powder on the lab bench. What is the correct
cleanup procedure?

A3: For small spills, you should first ensure you are wearing the appropriate PPE (gloves,
goggles, lab coat, and respirator).[3][7] Carefully sweep or vacuum the material and place it
into a suitable, labeled container for hazardous waste disposal.[3][7] Avoid generating dust
during cleanup.[7][8] After the powder is removed, decontaminate the area with a suitable
solvent and wash the area with soap and water. Do not flush the material down the drain.[8]
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Q4: What are the first aid measures in case of accidental exposure?
A4: The following first aid procedures should be followed:

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to
do. Seek immediate medical attention.[2][7]

» Skin Contact: Take off all contaminated clothing immediately. Wash the affected skin area
with plenty of soap and water.[2] If skin irritation occurs, seek medical advice.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person
is not breathing, give artificial respiration. Seek medical attention.[2][7]

e Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Drink plenty of water and
seek immediate medical attention.[2][7]

Data Presentation

Table 1: Physical and Chemical Properties

Property Value Citation(s)

White to beige fine crystalline
Appearance _ [11[2]
powder/solid

Molecular Formula C20H1sBrP [2]
CAS Number 5044-52-0 [2]
Melting Point 174 - 178 °C (345.2 - 352.4 °F)  [1][2]

Table 2: Recommended Handling and Storage Conditions
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Parameter Recommendation Citation(s)

Storage Temperature 2-8°C(35.6-46.4°F) [8]

Keep container tightly closed
Storage Conditions in a dry, cool, and well- [21[71[8]
ventilated place.

Store under an inert
Atmosphere [7]
atmosphere.

Use only under a chemical
Handling Environment fume hood or in a well- [718]

ventilated area.

Experimental Protocols

Standard Protocol for Weighing and Handling Vinyltriphenylphosphonium Bromide

o Preparation: Before handling, ensure an emergency eyewash station and safety shower are
accessible.[3] Confirm that a chemical spill kit is available.

o Don PPE: Put on all required personal protective equipment: chemical safety goggles, nitrile
gloves, a lab coat, and an N95 respirator.[2][3]

o Work Area: Perform all manipulations of the solid compound inside a certified chemical fume
hood to minimize inhalation exposure and prevent dust dispersion.[7]

¢ Weighing: Use a dedicated, clean weighing vessel. Tare the balance with the vessel.
Carefully transfer the desired amount of vinyltriphenylphosphonium bromide powder from
the reagent bottle to the weighing vessel. Avoid creating dust.[3]

o Closure: Immediately and tightly close the main reagent bottle to prevent moisture
absorption.[2][3]

» Transfer: If transferring the weighed solid to a reaction flask, do so carefully within the fume
hood.
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o Cleanup: Clean any residual powder from the spatula and weighing area using a brush or
wipe, and dispose of the cleaning materials as hazardous waste.

o Doffing PPE: After completing the task, remove PPE carefully, avoiding self-contamination.[5]
Wash hands thoroughly with soap and water.[2]

Mandatory Visualization
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Spill of Vinyltriphenylphosphonium
Bromide Detected

Evacuate Immediate Area
Alert Others

Assess Spill Size
(Small vs. Large)

Don Appropriate PPE:
- Nitrile Gloves
- Safety Goggles
- Respirator (N95)
- Lab Coat

If spill is small
and manageable

If spill is large
or you are unsure

Small Spill Procedure Large Spill Procedure

Cover with Inert Absorbent Contact Emergency Personnel
(e.g., sand, vermiculite) and EH&S Immediately

'

Carefully Sweep Up Material
Avoid Creating Dust

'

Place in a Labeled
Hazardous Waste Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste via
EH&S or Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for handling a spill of vinyltriphenylphosphonium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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